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Compound of Interest

Compound Name: Ethane, trichlorotrifluoro-

CAS No.: 26523-64-8

Cat. No.: B12328519 Get Quote

Executive Summary & Regulatory Warning
CRITICAL NOTICE: Freon 113 (1,1,2-Trichloro-1,2,2-trifluoroethane) is a Class I Ozone

Depleting Substance (ODS) under the Montreal Protocol. Its production was banned in

developed countries in 1996.[1]

Purpose of This Guide: This document serves as a technical retrospective and forensic

reference. It is designed for researchers who must:

Reproduce legacy data from pre-1996 pharmaceutical patents or phytochemical studies.

Analyze historical samples where method continuity (e.g., EPA Method 413.1) is statistically

mandated.

Design replacement protocols by understanding the specific solubility parameters that made

Freon 113 the "Gold Standard" for heat-labile marine natural products and lipids.

Do not implement these protocols for new drug development pipelines without explicit

regulatory exemption.

The Physicochemical Rationale: Why Freon 113?
To understand the extraction logic, one must analyze the solvent's unique physical profile.

Freon 113 was not just a solvent; it was a "selective sieve" for non-polar bioactive compounds.
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Comparative Solvent Properties
Property

Freon 113
(CFC-113)

n-Hexane
(Modern Std)

Dichlorometha
ne (DCM)

Impact on
Extraction

Boiling Point 47.6 °C 69 °C 39.6 °C

Ultra-low heat

stress; preserves

volatile terpenes

& thermolabile

epoxides.

Density (g/mL) 1.56 0.66 1.33

Heavier than

water. Forms the

bottom layer in

LLE, simplifying

gravity draining.

Dipole Moment 0.8 D 0.08 D 1.6 D

Highly selective

for non-polar

lipids/greases;

rejects polar

tannins/sugars.

Flammability Non-Flammable
Highly

Flammable
Non-Flammable

Allowed safe

operation of

large-scale

Soxhlet

extractors

unattended.

Mechanism of Action
Freon 113 possesses a unique Hansen Solubility Parameter profile. It solubilizes long-chain

hydrocarbons and halogenated marine alkaloids but exhibits poor miscibility with water. Unlike

DCM, which can drag water (and associated polar impurities) into the organic phase, Freon

113 creates a "dry" extract directly from wet biomass. This was critical for extracting marine

sponges and soft corals where drying the biomass would degrade the active metabolites.
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Detailed Experimental Protocols (Legacy
Reconstruction)
Protocol A: Liquid-Liquid Extraction (LLE) of Bioactive
Lipids from Aqueous Suspension
Target Application: Recovery of fermentation products or marine broth extracts.

Safety: Work in a fume hood. Although non-flammable, vapors are narcotic at high

concentrations.

Workflow:

Sample Preparation: Adjust the pH of the aqueous sample (1 L) to < 2 using 1:1 HCl. This

protonates fatty acids, ensuring they partition into the organic phase.

Solvent Addition: Add 30 mL of Freon 113 to the sample in a 2 L separatory funnel.

Equilibration: Shake vigorously for 2 minutes. Periodically vent the funnel.

Note: Freon 113 has low surface tension; emulsions break faster than with DCM.

Phase Separation (The Critical Inversion):

Allow layers to separate.[2]

Observation: The Freon 113 layer will be at the BOTTOM.

Contrast: If using Hexane, the organic layer would be on top.

Collection: Drain the lower organic layer directly into a collection flask through a funnel

containing anhydrous sodium sulfate (

).

Repeat: Repeat extraction 2x with fresh solvent.
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Concentration: Evaporate solvent at 45 °C (water bath) using a rotary evaporator. The low

boiling point ensures rapid removal without degrading heat-sensitive terpenes.

Protocol B: Low-Temperature Soxhlet Extraction of Solid
Biomass
Target Application: Extraction of heat-sensitive alkaloids from dried plant/marine tissue.

Thimble Loading: Place 10 g of dried, ground biomass into a cellulose thimble.

System Setup: Load 150 mL of Freon 113 into the round-bottom flask. Attach the Soxhlet

extractor and reflux condenser.

Thermal Regulation: Set heating mantle to maintain a gentle reflux.

Key Parameter: The solvent boils at 47.6 °C. The thimble chamber temperature will remain

approx. 5-10 °C below this, ensuring the biomass is never exposed to temperatures > 45

°C.

Cycle Duration: Run for 4 hours (approx. 20-30 cycles).

Validation: The extract should appear clear/colored, while the solvent dripping from the

condenser remains colorless.

Visualization of Methodologies
Decision Logic for Solvent Selection
This diagram illustrates when Freon 113 was historically chosen over alternatives and how to

select a modern replacement based on those criteria.
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Target Compound Extraction

Is compound Heat Labile? (>50°C)

Is compound Polar?

No

Legacy Choice: Freon 113
(BP 47.6°C, Non-Polar)

Yes (Historical)

Modern Alt: Supercritical CO2
(Tunable, Low Temp)

Yes (Current Best Practice) Modern Alt: HFC-4310mee
(BP 55°C, Non-Flammable)

Yes (Solvent Replacement)

Modern Alt: n-Hexane
(BP 69°C, Flammable)

No (Standard Lipids)

Use Ethanol/Methanol

Yes Transition to SFE

Click to download full resolution via product page

Caption: Decision matrix comparing historical Freon 113 usage against modern Supercritical

Fluid Extraction (SFE) and hydrofluorocarbon alternatives.

Liquid-Liquid Extraction Phase Diagram
Visualizing the critical density difference that defines the Freon 113 workflow.
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Separatory Funnel Physics

Hexane System (Standard)

Organic Layer (Hexane)
Density: 0.66

Aqueous Layer
Density: 1.0

CRITICAL PROCEDURAL DIFFERENCE:
Freon extracts are drained from the BOTTOM valve.

Hexane extracts are poured from the TOP.

Freon 113 System (Legacy)

Aqueous Layer
Density: 1.0

Organic Layer (Freon)
Density: 1.56

Click to download full resolution via product page

Caption: Comparative phase stratification. Note Freon 113's position as the bottom layer,

necessitating a different collection technique than standard hexane extractions.

Modern Alternatives & Transition Protocol
For researchers holding legacy Freon 113 data, the following alternatives provide the closest

correlation in solubility performance:

EPA Method 1664 (n-Hexane): The regulatory replacement for Oil & Grease.[3]

Correction Factor: n-Hexane is less aggressive than Freon 113. Historical data may show

~4-10% higher yields than modern Hexane data due to Freon's slight ability to solvate

heavier bitumens.

Supercritical CO2 (SFE): The true "Green" successor.

Advantage:[4][5][6][7] Tunable density allows it to mimic Freon 113's solvation power

exactly without thermal degradation.

HFC-4310mee (Vertrel XF):
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Boiling Point: 55 °C.

Profile: Non-flammable, fluorinated structure.[8] It is the closest direct chemical drop-in for

Freon 113 in terms of handling and safety, though expensive.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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